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Compound of Interest

Compound Name: C17H18ClN3O4

Cat. No.: B576333 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a preliminary toxicity assessment of the compound with

the chemical formula C17H18ClN3O4, identified as Celestine Blue. The information herein is

compiled from publicly available Safety Data Sheets (SDS) and general chemical databases. It

is intended for informational purposes for a scientific audience and does not constitute a

complete or exhaustive toxicological profile. The toxicological properties of this compound have

not been fully investigated, and further research is warranted to establish a comprehensive

safety profile.

Introduction
The compound with the molecular formula C17H18ClN3O4 is chemically identified as Celestine

Blue, also known by synonyms including Mordant Blue 14 and Celestine Blue B. Its Chemical

Abstracts Service (CAS) Registry Number is 1562-90-9. Celestine Blue is a substituted

phenoxazine dye primarily utilized in histology and cytology as a nuclear stain, often serving as

a substitute for hematoxylin. It also finds applications as a fluorescent probe and in the textile

industry. Given its use in laboratory and industrial settings, a preliminary understanding of its

potential toxicity is crucial for ensuring the safety of researchers and professionals who may

handle this substance.

This technical guide summarizes the currently available, albeit limited, toxicity information for

Celestine Blue. It aims to provide a foundational assessment to inform safe handling practices

and to highlight areas where further toxicological investigation is required.
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Physicochemical Properties
A summary of the key physicochemical properties of Celestine Blue is presented in Table 1.

Table 1: Physicochemical Properties of Celestine Blue

Property Value

Chemical Formula C17H18ClN3O4

CAS Number 1562-90-9

Molecular Weight 363.8 g/mol

Appearance Dark-colored powder

Solubility Soluble in water

Preliminary Toxicity Profile
The available toxicity data for Celestine Blue is primarily derived from Safety Data Sheets

provided by various chemical suppliers. It is important to note that comprehensive toxicological

studies, such as acute, sub-chronic, chronic, and reproductive toxicity studies, specific to

Celestine Blue are not readily available in the public domain. The information presented below

is a qualitative summary of the potential hazards identified in these documents.

Table 2: Summary of Available Toxicological Data for Celestine Blue
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Toxicity Endpoint Observation/Classification Citation

Acute Oral Toxicity

Not classified as acutely toxic,

but ingestion may be harmful,

particularly for individuals with

pre-existing organ (e.g., liver,

kidney) damage.

[1]

Acute Dermal Toxicity No specific data available. [2][3]

Acute Inhalation Toxicity No specific data available. [2][3]

Skin Corrosion/Irritation Not classified as a skin irritant. [4][5]

Serious Eye Damage/Irritation
Not classified as an eye

irritant.
[4][5]

Respiratory or Skin

Sensitization
Not classified as a sensitizer. [4][5]

Germ Cell Mutagenicity Not classified as a mutagen. [4][5]

Carcinogenicity Not classified as a carcinogen. [4][5][6]

Reproductive Toxicity

No data available. Not

classified as a reproductive

toxicant.

[2][3][4][5][6]

Specific Target Organ Toxicity

(Single Exposure)
No data available. [2][3][4][5][6]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available. [2][3][4][5][6]

Aspiration Hazard Not applicable (solid). [2][3][6]

General Health Hazards
According to multiple Safety Data Sheets, Celestine Blue is not classified as a hazardous

substance under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) or the European Union's Classification, Labelling and Packaging (CLP) Regulation.[4][5]

However, some sources indicate that accidental ingestion may be harmful, particularly for
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individuals with pre-existing organ damage.[1] One safety data sheet mentions the potential for

the substance and/or its metabolites to bind to hemoglobin, which could inhibit normal oxygen

uptake.[1]

Experimental Protocols
A significant data gap exists regarding the experimental protocols used to assess the toxicity of

Celestine Blue. The available Safety Data Sheets do not cite specific studies or provide

detailed methodologies for the toxicological endpoints listed. Therefore, this section cannot

provide detailed experimental protocols.

For future toxicological evaluation of Celestine Blue, it is recommended that studies be

conducted in compliance with internationally recognized guidelines, such as those established

by the Organisation for Economic Co-operation and Development (OECD) for the testing of

chemicals.

Signaling Pathways and Mechanism of Action
There is currently no publicly available information detailing the specific signaling pathways

affected by Celestine Blue or its precise mechanism of toxic action in biological systems.

Research in this area is a critical next step to understanding its potential effects at a molecular

and cellular level. One study noted the use of Celestine Blue B as a fluorescent probe to detect

hypochlorous acid (HOCl) and reactive halogenated species, which are involved in

inflammatory processes.[7] This suggests a potential interaction with cellular oxidative stress

pathways, but further investigation is required to elucidate any toxicological relevance.

Visualization of Data Gaps
The following diagram illustrates the current state of toxicological knowledge for Celestine Blue,

highlighting the significant data gaps that need to be addressed through further research.
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Figure 1: Overview of the current toxicological data status for C17H18ClN3O4 (Celestine Blue).
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Conclusion and Recommendations
The preliminary toxicity assessment of C17H18ClN3O4 (Celestine Blue) indicates that while it

is not classified as a hazardous substance according to current regulatory standards, there is a

significant lack of comprehensive toxicological data. The available information is qualitative and

primarily derived from Safety Data Sheets, which do not provide detailed experimental results

or protocols.

For professionals in research, drug development, and other fields who handle Celestine Blue, it

is recommended to:

Adhere to standard laboratory safety practices: This includes the use of personal protective

equipment (PPE) such as gloves, lab coats, and eye protection.

Avoid ingestion and inhalation: Handle the compound in a well-ventilated area and take

measures to prevent the generation of dust.

Recognize the data gaps: Be aware that the full toxicological profile of this compound is

unknown.

To address the existing knowledge gaps, the following areas of research are recommended:

Acute toxicity studies: Determination of LD50 (oral, dermal) and LC50 (inhalation) values.

Genotoxicity and mutagenicity assays: A battery of in vitro and in vivo tests to assess the

potential for genetic damage.

Repeated dose toxicity studies: Sub-chronic (28-day or 90-day) studies to identify target

organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

Reproductive and developmental toxicity screening.

Toxicokinetic studies: Investigation of the absorption, distribution, metabolism, and excretion

(ADME) of Celestine Blue.

Mechanistic studies: Elucidation of the cellular and molecular mechanisms of any observed

toxicity, including effects on signaling pathways.
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A comprehensive toxicological evaluation is essential for a complete and accurate risk

assessment of Celestine Blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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